Cas no 36316-88-8 (2,6-diiodonaphthalene)

2,6-diiodonaphthalene structure

Product Name:2,6-diiodonaphthalene

CAS No:36316-88-8

Molecular Formula:C₁₀H₆I₂

Molecular Weight:379.96264

CID:1473463

PubChem ID:118948

2,6-diiodonaphthalene Properties

Names and Identifiers

- 2,6-diiodonaphthalene
- DTXSID70189851
- 2,6-DI-IODONAPHTHALENE
- DB-083674
- JEVDBSPYZIVTGM-UHFFFAOYSA-N
- CS-0085713
- 36316-88-8
- MFCD17012279
- SCHEMBL1297632
- E84286
- +Expand
- InChIKey： JEVDBSPYZIVTGM-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H6I2/c11-9-3-1-7-5-10(12)4-2-8(7)6-9/h1-6H
- SMILES： C1=CC2=C(C=CC(=C2)I)C=C1I

Computed Properties

Exact Mass: 379.85498
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 379.85590g/mol
Heavy Atom Count: 12
Complexity: 140
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

2,6-diiodonaphthalene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007ALV-100mg	2,6-diiodonaphthalene	36316-88-8	97%	100mg	$63.00	2024-05-04
A2B Chem LLC	AD39539-100mg	2,6-diiodonaphthalene	36316-88-8	97%	100mg	$57.00	2024-04-20
Aaron	AR007AU7-100mg	2,6-diiodonaphthalene	36316-88-8	97%	100mg	$25.00
abcr	AB594683-250mg	2,6-Diiodonaphthalene; .	36316-88-8		250mg	€263.70
Alichem	A219000973-250mg	2,6-Diiodonaphthalene	36316-88-8	98%	250mg	$700.40	2023-09-02
Chemenu	CM235309-1g	2,6-Diiodonaphthalene	36316-88-8	97%	1g	$1218	2023-01-07
eNovation Chemicals LLC	Y1247151-250mg	2,6-diiodonaphthalene	36316-88-8	97%	250mg	$85	2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1156353-100mg	2,6-Diiodonaphthalene	36316-88-8	97%	100mg	￥251.00	2024-05-16

2,6-diiodonaphthalene Related Literature

1. Two-photon degradable supramolecular assemblies of linear-dendritic copolymers†

Justin L. Mynar,Andrew P. Goodwin,Joel A. Cohen,Yingzhong Ma,Graham R. Fleming,Jean M. J. Fréchet Chem. Commun., 2007, 2081-2082
2. A new method for detecting decomposition products in anaesthetic chloroform

Analyst, 1931,56, 706-710
3. Photolysis of phenacylsulphonium salts

J. Chem. Soc. D, 1969, 561-562
4. Branched [n]rotaxanes (n = 2–4) from multiple dibenzo-24-crown-8 ether wheels and 1,2-bis(4,4′-dipyridinium)ethane axles

Stephen J. Loeb,David A. Tramontozzi Org. Biomol. Chem., 2005,3, 1393-1401
5. Bacteriological, physiological, etc.

Analyst, 1909,34, 490-492
6. 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles

J. Chem. Soc., 1938, 321-329
7. Schottky barrier tuning of the single-layer MoS2 on magnetic metal substrates through vacancy defects and hydrogenation

Won Seok Yun,J. D. Lee Phys. Chem. Chem. Phys., 2016,18, 31027-31032
8. Highly water-dispersible TiO2nanoparticles for doxorubicin delivery: effect of loading mode on therapeutic efficacy

Ying Qin,Liang Sun,Xixuan Li,Qingqing Cao,Hao Wang,Xingfu Tang,Ling Ye J. Mater. Chem., 2011,21, 18003-18010
9. Daldinone derivatives from the mangrove-derived endophytic fungus Annulohypoxylon sp.†

Fabian Stuhldreier,Tibor Kurtán,Attila Mándi,Sathishkumar Arumugam,Wenhan Lin,Björn Stork,Sebastian Wesselborg,Horst Weber,Birgit Henrich,Georgios Daletos,Peter Proksch RSC Adv., 2017,7, 5381-5393
10. Photolysis of 2,3-diphenylcycloprop-2-enecarboxylic acid azide and its homologue

Chem. Commun. (London), 1967, 473-474

36316-88-8 (2,6-diiodonaphthalene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:36316-88-8)2,6-diiodonaphthalene

Purity:99%

Quantity:5g

Price($):356